Cas no 1172262-14-4 (1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine)

• Product Name: 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine
• CAS No: 1172262-14-4
• MF: C₁₀H₁₈N₄O₂S
• MW: 258.340520381927
• MDL: MFCD09701599
• CID: 3159043
• PubChem ID: 25247713
• Update Time: 2025-05-23

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]piperazine
• 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine
• XWB26214
• CS-0241122
• 1-(1-ethyl-5-methylpyrazol-4-yl)sulfonylpiperazine
• 1172262-14-4
• EN300-231495
• STK351978
• 1-((1-Ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl)piperazine
• 1-(1-ETHYL-5-METHYLPYRAZOL-4-YLSULFONYL)PIPERAZINE
• AKOS005167961
• 1-ethyl-5-methyl-4-(piperazinylsulfonyl)pyrazole

• MDL： MFCD09701599
• Inchi： 1S/C10H18N4O2S/c1-3-14-9(2)10(8-12-14)17(15,16)13-6-4-11-5-7-13/h8,11H,3-7H2,1-2H3
• InChI Key： POBHVYAIFZUKSC-UHFFFAOYSA-N
• SMILES： S(C1C=NN(CC)C=1C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 258.11504700Da
• Monoisotopic Mass: 258.11504700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine

Introduction to 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine (CAS No. 1172262-14-4)

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1172262-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonylpiperazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its pyrazole moiety and sulfonyl group, contribute to its distinctive chemical properties and biological interactions.

The pyrazole ring in 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Pyrazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of an ethyl substituent at the 1-position and a methyl group at the 5-position further enhances the compound's pharmacological profile by influencing its solubility, metabolic stability, and binding affinity to biological targets.

The sulfonylpiperazine moiety is another critical component of this compound that contributes to its biological activity. Sulfonyl groups are known to enhance the binding affinity of molecules to enzymes and receptors, making them valuable in the development of drugs targeting neurological disorders, metabolic diseases, and cancer. The combination of these structural elements in 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine suggests potential applications in multiple therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonylpiperazine derivatives in the treatment of central nervous system (CNS) disorders. Studies have demonstrated that these compounds can interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and schizophrenia. The specific arrangement of atoms in 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine may enable it to modulate these receptors in a way that could lead to novel therapeutic interventions.

In addition to its potential role in CNS disorders, 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine has shown promise in preclinical studies as a candidate for treating inflammatory diseases. The sulfonyl group is known to possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). The pyrazole ring further enhances this effect by contributing to the molecule's ability to interact with inflammatory pathways.

The synthesis of 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonylpiperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the pyrazole derivative followed by sulfonylation using appropriate sulfonylating agents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

One of the most compelling aspects of 1-(1-ethyl-5-methyl-1H-pyrazol-4-ylsulfonylpiperazine) is its potential for further derivatization to create novel analogs with enhanced pharmacological properties. By modifying substituents on the pyrazole ring or introducing additional functional groups, researchers can fine-tune the biological activity of this compound. This flexibility makes it an attractive scaffold for structure-based drug design.

Computational modeling and high-throughput screening have been instrumental in identifying promising derivatives of 1-(1 ethyl 5 methyl 1H pyrazol 4 ylsulfonylpiperazine). These approaches allow researchers to predict the binding affinity of various analogs to biological targets without extensive experimental testing. This accelerates the drug discovery process and helps prioritize compounds for further investigation.

The pharmacokinetic properties of CAS No. 1172262 14 4 are also an important consideration in its development as a therapeutic agent. Studies have indicated that sulfonylpiperazine derivatives exhibit good oral bioavailability and metabolic stability, making them suitable for clinical use. However, further research is needed to optimize dosing regimens and minimize potential side effects.

Future research on CAS No 1172262 14 4 may explore its interactions with other biological targets beyond those already studied. For instance, investigations into its potential role in modulating immune responses or affecting metabolic pathways could open up new therapeutic avenues. Additionally, understanding how environmental factors influence the activity of this compound could provide insights into its long-term efficacy and safety profile.

The growing interest in sulfonylpiperazine derivatives underscores their significance as pharmacological tools for addressing unmet medical needs. As more data becomes available on compounds like CAS No 1172262 14 4, their potential applications will continue to expand, offering hope for innovative treatments across a range of diseases.